N-(2-methoxyethyl)-3-phenyl-N-(thiophen-3-ylmethyl)propanamide
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Description
N-(2-methoxyethyl)-3-phenyl-N-(thiophen-3-ylmethyl)propanamide is a useful research compound. Its molecular formula is C17H21NO2S and its molecular weight is 303.42. The purity is usually 95%.
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Scientific Research Applications
Antioxidant and Anticancer Activity
Research into derivatives of N-(2-methoxyethyl)-3-phenyl-N-(thiophen-3-ylmethyl)propanamide has demonstrated notable antioxidant and anticancer properties. In one study, derivatives bearing various moieties were synthesized and screened for their antioxidant activity using the DPPH radical scavenging method. Several compounds exhibited antioxidant activity surpassing that of ascorbic acid. Additionally, these compounds displayed cytotoxicity against human glioblastoma U-87 and triple-negative breast cancer MDA-MB-231 cell lines, with specific derivatives identified as highly active against the glioblastoma cell line (Tumosienė et al., 2020).
Antimicrobial Activities
Synthesized derivatives of this compound have also been explored for their potential as antibacterial and antifungal agents. A variety of derivatives have been shown to exhibit significant activity against a range of microbial strains, demonstrating potential utility in combating bacterial and fungal infections. For instance, compounds derived from the reaction of naproxenoyl chloride with different amino compounds revealed strong antimicrobial activities, comparable to standard agents like Ampicillin and Flucanazole in certain cases. This indicates the potential of these derivatives as effective antimicrobial agents (Helal et al., 2013).
Anti-Inflammatory Properties
Another area of research focuses on the anti-inflammatory properties of this compound derivatives. A study on aminothiazoles and thiazolylacetonitrile derivatives containing the naproxenoyl moiety revealed their potential as anti-inflammatory agents. These derivatives were synthesized and evaluated for their analgesic and anti-inflammatory efficacy, showing promising results that could lead to new treatments for inflammation-related disorders (Thabet et al., 2011).
Properties
IUPAC Name |
N-(2-methoxyethyl)-3-phenyl-N-(thiophen-3-ylmethyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO2S/c1-20-11-10-18(13-16-9-12-21-14-16)17(19)8-7-15-5-3-2-4-6-15/h2-6,9,12,14H,7-8,10-11,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKBKHWDWHDTTSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN(CC1=CSC=C1)C(=O)CCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.